Cas no 1421522-90-8 (2-{[1-(2,5-dimethylfuran-3-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole)

• Product Name: 2-{[1-(2,5-dimethylfuran-3-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole
• CAS No: 1421522-90-8
• MF: C₁₇H₁₆N₂O₃S
• MW: 328.385542869568
• CID: 5402324
• Update Time: 2025-10-23

2-{[1-(2,5-dimethylfuran-3-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• [3-(1,3-benzothiazol-2-yloxy)azetidin-1-yl]-(2,5-dimethylfuran-3-yl)methanone
• 2-{[1-(2,5-dimethylfuran-3-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole

• Inchi： 1S/C17H16N2O3S/c1-10-7-13(11(2)21-10)16(20)19-8-12(9-19)22-17-18-14-5-3-4-6-15(14)23-17/h3-7,12H,8-9H2,1-2H3
• InChI Key： YHLYPBMZFKPODD-UHFFFAOYSA-N
• SMILES： C(N1CC(OC2=NC3=CC=CC=C3S2)C1)(C1C=C(C)OC=1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-{[1-(2,5-dimethylfuran-3-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole

Comprehensive Overview of 2-{[1-(2,5-dimethylfuran-3-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole (CAS No. 1421522-90-8)

In the realm of organic chemistry and pharmaceutical research, 2-{[1-(2,5-dimethylfuran-3-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole (CAS No. 1421522-90-8) has emerged as a compound of significant interest. This molecule, characterized by its unique benzothiazole core and azetidine moiety, is being explored for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural complexity, which combines a furan derivative with a benzothiazole scaffold, offering diverse reactivity and functionalization opportunities.

The compound's CAS No. 1421522-90-8 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its systematic name, 2-{[1-(2,5-dimethylfuran-3-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole, highlights the presence of a 2,5-dimethylfuran-3-carbonyl group attached to an azetidin-3-yl ring, further linked to a benzothiazole via an ether bond. This intricate architecture is a testament to modern synthetic chemistry's capabilities, enabling the design of molecules with tailored properties.

Recent trends in chemical research emphasize the importance of heterocyclic compounds like 2-{[1-(2,5-dimethylfuran-3-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole. These structures are frequently searched in the context of drug design, kinase inhibitors, and bioactive molecules. The benzothiazole moiety, in particular, is renowned for its prevalence in pharmaceuticals, often associated with antimicrobial, anticancer, and anti-inflammatory activities. Meanwhile, the azetidine ring is gaining attention for its role in improving metabolic stability and bioavailability in drug candidates.

From a synthetic perspective, the incorporation of a 2,5-dimethylfuran-3-carbonyl group introduces both challenges and opportunities. Furan derivatives are valued for their electron-rich nature, which can influence the compound's reactivity in cross-coupling reactions or cycloadditions. This feature aligns with the growing demand for sustainable chemistry practices, as furan-based building blocks are often derived from renewable resources. Such aspects resonate with researchers exploring green chemistry and biobased materials.

The potential applications of CAS No. 1421522-90-8 extend beyond pharmaceuticals. In material science, benzothiazole-containing compounds are investigated for their optical and electronic properties, making them candidates for organic semiconductors or fluorescent probes. The compound's azetidine linker could also facilitate the development of novel polymers or coatings with enhanced durability. These interdisciplinary connections underscore its versatility and relevance in cutting-edge research.

As the scientific community continues to explore 2-{[1-(2,5-dimethylfuran-3-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole, questions about its synthesis optimization, structure-activity relationships, and scalability remain prominent in literature and online searches. Addressing these queries requires collaborative efforts between synthetic chemists, computational modelers, and pharmacologists. The compound's journey from lab-scale synthesis to potential commercialization exemplifies the dynamic interplay between innovation and practicality in modern chemistry.

In conclusion, CAS No. 1421522-90-8 represents a fascinating case study in the design and application of complex heterocyclic compounds. Its multifaceted structure, combining benzothiazole, azetidine, and furan elements, positions it at the intersection of multiple research frontiers. Whether in drug discovery, material science, or sustainable chemistry, this molecule exemplifies the transformative potential of thoughtfully engineered chemical entities.